Cas no 27395-93-3 (4-(1,3-benzoxazol-2-yl)benzaldehyde)

• Product Name: 4-(1,3-benzoxazol-2-yl)benzaldehyde
• CAS No: 27395-93-3
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 251135
• PubChem ID: 11984324
• Update Time: 2025-10-28

4-(1,3-benzoxazol-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(2-benzoxazolyl)-
• 4-(BENZOXAZOL-2-YL)BENZALDEHYDE
• 2-(4-Formylphenyl)benzoxazol
• 2-(4-formylphenyl)benzoxazole
• 2-(4-formylphenyl)-benzoxazole
• 4-(benzo[d]oxazol-2-yl)benzaldehyde
• 4-(Benzoxazol-2-ly)Benzaldehyde
• 4-benzooxazol-2-yl-benzaldehyde
• 4-benzoxazol-2-yl-benzaldehyde
• AGN-PC-00J8ZY
• BBL023222
• CTK4F9605
• SBB068639
• 27395-93-3
• 4-(1,3-benzoxazol-2-yl)benzaldehyde
• SCHEMBL3325211
• 4-(1, 3-benzoxazol-2-yl)benzaldehyde
• DTXSID20475190
• Benzaldehyde, 4-(2-benzoxazolyl)-
• AKOS000297269

• Inchi： 1S/C14H9NO2/c16-9-10-5-7-11(8-6-10)14-15-12-3-1-2-4-13(12)17-14/h1-9H
• InChI Key： RJBHLGAIPOSNBE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 43.1
• LogP: 3.30730
• Vapor Pressure: Not available

4-(1,3-benzoxazol-2-yl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1,3-benzoxazol-2-yl)benzaldehyde

4-(1,3-Benzoxazol-2-yl)Benzaldehyde: An Overview of Its Properties, Applications, and Recent Research

4-(1,3-Benzoxazol-2-yl)benzaldehyde (CAS No. 27395-93-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 2-benzoxazolylbenzaldehyde, is characterized by its unique molecular structure, which includes a benzaldehyde moiety and a benzoxazole ring. The combination of these functional groups imparts a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The benzoxazole ring is a well-known heterocyclic system that exhibits strong electron-withdrawing properties due to the presence of the nitrogen and oxygen atoms. This characteristic makes 4-(1,3-benzoxazol-2-yl)benzaldehyde an excellent candidate for applications where electronic properties are crucial. Additionally, the benzaldehyde group provides reactivity that can be exploited in various synthetic transformations, making this compound a key building block in organic synthesis.

Recent research has highlighted the potential of 4-(1,3-benzoxazol-2-yl)benzaldehyde in the development of new drugs and materials. For instance, studies have shown that compounds containing the benzoxazole moiety exhibit significant biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the benzaldehyde group can further enhance these activities through its ability to form stable complexes with metal ions or participate in hydrogen bonding interactions.

In the context of medicinal chemistry, 4-(1,3-benzoxazol-2-yl)benzaldehyde has been used as a starting material for the synthesis of novel compounds with potential therapeutic applications. One notable example is its use in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of 4-(1,3-benzoxazol-2-yl)benzaldehyde that show promising activity against kinases and other protein targets implicated in cancer and inflammatory diseases.

Moreover, the compound's unique electronic properties have led to its exploration in materials science. 4-(1,3-Benzoxazol-2-yl)benzaldehyde has been incorporated into polymers and other materials to enhance their optical and electronic characteristics. These materials have found applications in areas such as organic light-emitting diodes (OLEDs), photovoltaic devices, and sensors. The ability to fine-tune the properties of these materials by modifying the structure of 4-(1,3-benzoxazol-2-yl)benzaldehyde makes it a valuable tool for researchers and engineers alike.

The synthesis of 4-(1,3-benzoxazol-2-yl)benzaldehyde typically involves several steps, including the formation of the benzoxazole ring and the introduction of the benzaldehyde group. Various methods have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 2-aminothiophenol with an appropriate aldehyde or ketone followed by oxidation to form the desired product. Advances in synthetic methodologies have made it possible to produce 4-(1,3-benzoxazol-2-yl)benzaldehyde with high purity and yield, facilitating its use in both academic and industrial settings.

In addition to its synthetic utility, 4-(1,3-benzoxazol-2-yl)benzaldehyde has been studied for its potential as a fluorescent probe. The presence of both the benzoxazole ring and the benzaldehyde group can lead to strong fluorescence emission under certain conditions. This property has been exploited in developing new sensors for detecting specific analytes or monitoring biological processes. For example, researchers have designed fluorescent probes based on 4-(1,3-benzoxazol-2-yl)benzaldehyde that can selectively bind to metal ions or biomolecules, providing real-time information about their concentrations.

Despite its many advantages, 4-(1,3-benzoxazol-2-yl)benzaldehyde also presents some challenges in terms of stability and reactivity. The benzaldehyde group is known to be susceptible to oxidation under certain conditions, which can affect the compound's shelf life and performance in various applications. Therefore, careful handling and storage are essential to maintain its integrity and effectiveness.

In conclusion, 4-(1,3-benzoxazol-2-yl)benzaldehyde (CAS No. 27395-93-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.